2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[[4-(pyridin-4-ylmethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C20H15Cl2N3OS/c21-15-3-6-18(22)17(12-15)19(26)25-20(27)24-16-4-1-13(2-5-16)11-14-7-9-23-10-8-14/h1-10,12H,11H2,(H2,24,25,26,27)
• InChI Key: PAXSLYNZKZRETB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=NC=C2)NC(=S)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H15Cl2N3OS
• Molecular Weight: 416.3 g/mol

Description

2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide, also known as DAPT, is a chemical compound that has been studied extensively for its potential use in scientific research. DAPT is a gamma-secretase inhibitor, meaning it blocks the activity of the gamma-secretase enzyme, which is involved in the processing of amyloid precursor protein (APP) and the production of beta-amyloid peptides. Beta-amyloid peptides are a hallmark of Alzheimer's disease, and DAPT has been studied for its potential use in treating this condition.

Mechanism of Action

2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide works by inhibiting the activity of the gamma-secretase enzyme, which is involved in the processing of amyloid precursor protein (APP) and the production of beta-amyloid peptides. By blocking this enzyme, 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide reduces the production of beta-amyloid peptides, which are thought to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit the production of beta-amyloid peptides, 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to affect the differentiation of various cell types, including neural stem cells and T cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide. One area of interest is the use of 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide in combination with other compounds to treat Alzheimer's disease. Another area of interest is the use of 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide in the treatment of other conditions, such as cancer and cardiovascular disease. Additionally, there is ongoing research into the biochemical and physiological effects of 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide, which could lead to new insights into its potential uses.

Scientific Research Applications

2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to inhibit the production of beta-amyloid peptides, which are thought to play a role in the development of Alzheimer's disease. 2,5-dichloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide has also been studied for its potential use in treating other conditions, such as cancer and cardiovascular disease.